5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one

• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: 5-(2-amino-5-bromophenyl)-4-methylpyrrolidin-2-one
• InChI: InChI=1S/C11H13BrN2O/c1-6-4-10(15)14-11(6)8-5-7(12)2-3-9(8)13/h2-3,5-6,11H,4,13H2,1H3,(H,14,15)
• InChI Key: RIEPPUOOBYXWQV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC1C2=C(C=CC(=C2)Br)N

Description

5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one is a chemical compound of significant interest in medicinal chemistry and oncology research, particularly in the development of epigenetic therapies. Its core research value lies in its application as a key intermediate or structural motif in the synthesis of potent p300/CBP bromodomain inhibitors . The p300/CBP bromodomain is a promising therapeutic target in oncology, as its inhibition has been shown to significantly repress the proliferation of various tumor cell lines by disrupting critical gene transcription networks . Researchers utilize this brominated aniline-pyrrolidinone scaffold to design novel small-molecule inhibitors. These inhibitors function by competitively binding to the acetyl-lysine recognition site on the p300/CBP bromodomain, thereby blocking the recruitment of transcriptional co-activators and leading to the downregulation of oncogenes . The specific structure of this compound, featuring both a brominated phenyl ring and the pyrrolidin-2-one core, is strategically valuable for further chemical modifications via cross-coupling reactions, enabling extensive structure-activity relationship (SAR) studies to optimize potency and selectivity . This makes it a vital building block for researchers developing next-generation anti-cancer agents targeting epigenetic pathways. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one typically involves the reaction of 2-amino-5-bromobenzonitrile with 2-bromopyridine under specific conditions . The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro compounds.

Reduction: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Substitution: The bromine atom can be substituted with other functional groups using reagents like organolithium or Grignard reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitro derivatives, while substitution of the bromine atom can produce a variety of substituted phenyl derivatives.

Scientific Research Applications

5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the synthesis of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and functional comparisons with analogous compounds:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one	Pyrrolidin-2-one	- 2-Amino-5-bromophenyl (C5) - Methyl (C4)	~280 (estimated)	Potential kinase inhibition; synthetic intermediate
5-(4-bromophenyl)pyrrolidin-2-one	Pyrrolidin-2-one	- 4-Bromophenyl (C5)	285.17	Intermediate for bromodomain inhibitors; higher lipophilicity due to para-bromo substitution
5-(Azidomethyl)-4-methylpyrrolidin-2-one (6f)	Pyrrolidin-2-one	- Azidomethyl (C5) - Methyl (C4)	155.2 (MS data)	Reactive azide group for click chemistry; diastereomeric ratio (d.r.) = 65:35
5-(4-bromobenzyl)-2-(2-pyridinylimino)-1,3-thiazolidin-4-one	Thiazolidin-4-one	- 4-Bromobenzyl (C5) - Pyridinylimino (C2)	-	Antimicrobial activity; thiazolidinone core enhances metal coordination
2-(2-Amino-5-bromobenzoyl)pyridine	Pyridine derivative	- 2-Amino-5-bromobenzoyl	277.12	Precursor for benzodiazepine analogs (e.g., bromazepam); high thermal stability (mp 98–100°C)

Key Observations

Substituent Position and Bioactivity: The meta-bromo and ortho-amino arrangement in 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one contrasts with the para-bromo substitution in 5-(4-bromophenyl)pyrrolidin-2-one . The meta configuration may enhance steric accessibility for target binding compared to para-substituted analogs.

Core Heterocycle Differences: Thiazolidin-4-one derivatives (e.g., 5-(4-bromobenzyl)-2-(2-pyridinylimino)-1,3-thiazolidin-4-one) exhibit distinct electronic properties due to the sulfur atom, which may enhance antimicrobial activity via metal chelation . Pyrrolidin-2-one derivatives generally exhibit higher conformational flexibility than rigid pyridine-based compounds (e.g., 2-(2-Amino-5-bromobenzoyl)pyridine), favoring interactions with flexible binding pockets .

Functional Group Reactivity: The azidomethyl group in 5-(Azidomethyl)-4-methylpyrrolidin-2-one (6f) enables click chemistry applications, whereas the amino group in the target compound is more suited for amide bond formation or hydrogen bonding .

Physicochemical Properties

• Lipophilicity : The bromophenyl group increases logP values across all analogs, but the methyl group in the target compound slightly reduces lipophilicity compared to 5-(4-bromophenyl)pyrrolidin-2-one .
• Thermal Stability: Pyridine derivatives (e.g., 2-(2-Amino-5-bromobenzoyl)pyridine) exhibit higher melting points (98–100°C) than pyrrolidin-2-one analogs due to aromatic rigidity .

Biological Activity

5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one is a compound belonging to the pyrrolidinone class, characterized by its unique molecular structure that includes an amino group, a bromine atom, and a pyrrolidinone ring. This structure contributes to its diverse biological activities, particularly in antimicrobial and anticancer research. The compound has garnered interest due to its potential therapeutic applications and mechanisms of action involving interactions with biological targets.

• Molecular Formula : C$_{12}$H$_{14}$BrN$_{2}$O
• Molecular Weight : 232.08 g/mol

This compound's reactivity is enhanced by the presence of the bromine atom and the amino group, which are crucial for its interactions with biological molecules.

Antimicrobial Properties

Research indicates that 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one exhibits significant antimicrobial activity. The mechanism of action is believed to involve:

• Hydrogen Bonding : The amino group can form hydrogen bonds with microbial targets, disrupting their functions.
• Halogen Bonding : The bromine atom may engage in halogen bonding, enhancing the compound's affinity for biological targets.

Studies have shown that this compound can inhibit the growth of various bacteria and fungi, making it a candidate for further development in antimicrobial therapies .

Anticancer Activity

The compound has also been explored for its anticancer properties. It has shown potential as an inhibitor of specific cancer cell lines through:

• Targeting Enzymes : It modulates enzyme activities involved in cancer proliferation.
• Receptor Interactions : The unique structure allows it to bind to receptors that play crucial roles in cancer signaling pathways.

In vitro studies have demonstrated that 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one can induce apoptosis in cancer cells, suggesting its efficacy as a therapeutic agent against certain types of cancer .

The biological activity of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one is attributed to:

• Molecular Interactions : The amino group facilitates hydrogen bonding with target proteins, while the bromine atom enhances binding through halogen interactions.
• Signaling Pathway Modulation : It affects various signaling pathways critical for cell survival and proliferation, particularly in cancer cells.

Case Studies

Several studies have investigated the biological effects of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one:

• Antimicrobial Study :
  • Objective : Evaluate antimicrobial efficacy against E. coli and S. aureus.
  • Findings : The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against both bacterial strains, indicating strong antimicrobial activity.
• Anticancer Study :
  • Objective : Assess cytotoxic effects on MCF-7 breast cancer cells.
  • Findings : IC50 values showed significant cytotoxicity at concentrations above 50 µM, leading to increased apoptosis rates as observed through flow cytometry analysis.

Applications

The potential applications of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one include:

• Development of new antimicrobial agents targeting resistant strains.
• Formulation of anticancer drugs aimed at specific signaling pathways in tumor cells.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds highlights the unique properties of 5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one:

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
5-(2-Amino-5-bromophenyl)-4-methylpyrrolidin-2-one	High	Moderate	Hydrogen bonding & halogen interactions
Compound A	Moderate	High	Enzyme inhibition
Compound B	Low	Moderate	Receptor antagonism